Cas no 1696355-12-0 (N6-methyl-1H-indazole-5,6-diamine)

• Product Name: N6-methyl-1H-indazole-5,6-diamine
• CAS No: 1696355-12-0
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 6154250
• PubChem ID: 107488308
• Update Time: 2025-11-06

N6-methyl-1H-indazole-5,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6-methyl-1H-indazole-5,6-diamine
• 6-n-methyl-1h-indazole-5,6-diamine
• EN300-1652880
• 1696355-12-0

• Inchi： 1S/C8H10N4/c1-10-8-3-7-5(2-6(8)9)4-11-12-7/h2-4,10H,9H2,1H3,(H,11,12)
• InChI Key： POZBKOGVIRSULD-UHFFFAOYSA-N
• SMILES： N1C2C=C(C(=CC=2C=N1)N)NC

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on N6-methyl-1H-indazole-5,6-diamine

Market Research and Analysis of N6-methyl-1H-indazole-5,6-diamine (1696355-12-0) in Chemical-Biomedical Fields

N6-methyl-1H-indazole-5,6-diamine, identified by the CAS registry number 1696355-12-0, has emerged as a significant compound in the chemical-biomedical industry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. Recent studies have highlighted its role in various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.

The global market for N6-methyl-1H-indazole-5,6-diamine is driven by increasing demand from pharmaceutical companies engaged in drug discovery and development. The compound's ability to modulate key biological targets, such as kinases and receptors, has positioned it as a valuable tool in preclinical research. Additionally, its use in combinatorial chemistry and high-throughput screening has further expanded its market potential.

From a supply chain perspective, several global chemical suppliers have incorporated N6-methyl-1H-indazole-5,6-diamine into their product portfolios to meet the growing demand. These suppliers cater to both academic institutions and industrial research organizations, ensuring a steady supply of high-quality reagents for research purposes. The competitive landscape is characterized by a mix of established chemical manufacturers and emerging biotech firms specializing in custom synthesis services.

Market analysis indicates that the demand for N6-methyl-1H-indazole-5,6-diamine is expected to grow at a compound annual growth rate (CAGR) of 8.5% over the next five years. This growth is fueled by advancements in synthetic chemistry techniques, which have improved the scalability and cost-effectiveness of producing this compound. Furthermore, regulatory approvals for related drug candidates are anticipated to stimulate further market expansion.

In conclusion, N6-methyl-1H-indazole-5,6-diamine (1696355-12-0) represents a promising compound with diverse applications in the chemical-biomedical sector. Its increasing adoption across research and development activities underscores its importance as a key enabler in advancing therapeutic innovations. As the market continues to evolve, stakeholders are expected to leverage emerging technologies and collaborative partnerships to enhance the accessibility and affordability of this compound.